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Compound of Interest

Compound Name: Endothelin 1

Cat. No.: B612365 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

Endothelin-1 (ET-1), a potent vasoconstrictor implicated in various cardiovascular diseases, is

paramount. The selection of a reliable ELISA kit is a critical first step in ensuring the validity of

experimental results. This guide provides an objective comparison of commercially available

Endothelin-1 ELISA kits, presenting performance data, experimental protocols, and key

biological pathways to aid in your selection process.

Performance Characteristics of Endothelin-1 ELISA
Kits
The following tables summarize the quantitative performance data of ET-1 ELISA kits from

several leading manufacturers. This data has been compiled from the manufacturers' product

literature and provides a basis for comparing key performance metrics.

Table 1: General Performance Characteristics
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Manufacturer
Catalog
Number

Assay Type Sample Types Assay Time

Abcam ab133030 Sandwich

Serum, Plasma,

Cell culture

supernatant

2 hours

R&D Systems DET100 Sandwich

Cell Culture

Supernates,

Serum, EDTA

Plasma, Heparin

Plasma, Urine

4.5 hours

Arbor Assays K045-H1 Sandwich

Serum, Plasma,

Tissue Culture

Media

2.5 hours[1]

ABclonal RK00000 Sandwich

Human serum,

plasma, cell

culture

supernatant, and

other biological

fluids

4 hours (approx.)

Cusabio CSB-E04512h Sandwich

Human serum,

cell culture

supernates,

urine, and saliva

Not specified

Cayman

Chemical
583151 Sandwich

Serum, Plasma,

Urine, Cell

culture media

18 hours

incubation[2]

Table 2: Analytical Performance
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Manufacturer Catalog Number Sensitivity (pg/mL)
Assay Range
(pg/mL)

Abcam ab133030 ≤ 0.41[3] 0.78 - 100[3]

R&D Systems DET100 0.207 0.4 - 25

Arbor Assays K045-H1 0.579[1] Not specified

ABclonal RK00000 < 3.51 Not specified

Cusabio CSB-E04512h 0.78[4] 3.12 - 200[4]

Cayman Chemical 583151 7.8[2] 7.8 - 250[2]

Table 3: Precision Data

Manufacturer Catalog Number
Intra-Assay
Precision (CV%)

Inter-Assay
Precision (CV%)

ABclonal RK00000 < 10% < 12%

Cusabio CSB-E04512h < 8%[4] < 10%[4]

R&D Systems

(QuantiGlo)
QET00B 2.6 - 3.4%[5] 4.5 - 9.1%[5]

Antibodies.com A3318 < 10%[6] < 12%[6]

Table 4: Recovery and Linearity Data
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Manufacturer
Catalog
Number

Sample Types
Average
Recovery (%)

Linearity
Range (%)

Cusabio CSB-E04512h Serum 92[4] 82-105[4]

R&D Systems

(QuantiGlo)
QET00B

Cell Culture

Media, EDTA

Plasma, Serum,

Urine

94 - 101[5] Not specified

Antibodies.com A3318

Serum, EDTA

Plasma, Heparin

Plasma

84 - 91[6] 74 - 108[6]

Endothelin-1 Signaling Pathway
Endothelin-1 exerts its effects by binding to two distinct G protein-coupled receptors:

Endothelin Receptor A (ETA) and Endothelin Receptor B (ETB). The activation of these

receptors triggers a cascade of intracellular signaling events that ultimately lead to various

physiological responses, most notably vasoconstriction.

Endothelin-1 Signaling Pathway

Endothelin-1 (ET-1)

ETA Receptor

ETB Receptor

Gαq

activates

activates
Phospholipase C (PLC)activates PIP2hydrolyzes

IP3

DAG

Ca²⁺ Release
(from ER/SR)

induces

Protein Kinase C (PKC)activates

Vasoconstriction

Click to download full resolution via product page

Caption: Simplified Endothelin-1 signaling pathway leading to vasoconstriction.

Experimental Protocols
Detailed and accurate experimental protocols are crucial for obtaining reliable and reproducible

results. Below are representative protocols for a standard sandwich ELISA, based on common

procedures outlined by various manufacturers.
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General Sandwich ELISA Workflow
The majority of the compared ET-1 ELISA kits employ a sandwich ELISA format. The general

workflow for this type of assay is illustrated below.
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General Sandwich ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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